(S)-1-(amino(phenyl)methyl)cyclopropanol

• CAS: 1391730-00-9

Core Science & Biosynthesis

Technical Whitepaper: Physicochemical Profiling and Synthetic Utility of (S)-1-(Amino(phenyl)methyl)cyclopropanol

Executive Summary

(S)-1-(amino(phenyl)methyl)cyclopropanol (CAS: 1391730-00-9) is a highly specialized, chiral bifunctional building block utilized in advanced organic synthesis and pharmaceutical development (1[1]). Featuring a highly strained cyclopropanol core adjacent to a chiral benzylic amine, this molecule presents unique reactivity profiles that can be leveraged for complex scaffold generation. This technical guide provides an authoritative analysis of its physicochemical properties, structural dynamics, and field-proven protocols for its handling, ensuring stereochemical integrity and chemoselectivity.

Physicochemical Properties & Structural Dynamics

The structural architecture of (S)-1-(amino(phenyl)methyl)cyclopropanol dictates its physical behavior and chemical reactivity. The presence of the three-membered carbon ring introduces significant angle strain (~27.5 kcal/mol), which alters the hybridization of the ring carbons. The C-C bonds possess increased p-character, while the exocyclic C-O and C-C bonds possess increased s-character.

This hybridization shift directly impacts the acidity of the hydroxyl group. While standard aliphatic alcohols (e.g., cyclohexanol) exhibit a pKa of ~16, cyclopropanols demonstrate a lower pKa of approximately 15.3 due to the enhanced electronegativity of the s-rich carbon stabilizing the resulting alkoxide (2[2]).

Table 1: Core Physicochemical Parameters

Parameter	Value / Descriptor	Method / Source
Molecular Formula	C₁₀H₁₃NO	Standard (1[1])
Molecular Weight	163.22 g/mol	Calculated (1[1])
CAS Registry Number	1391730-00-9	Registry (1[1])
Stereochemistry	(S)-configuration	Defined (1[1])
Predicted pKa (Amine)	~9.0 - 9.5	Theoretical
Predicted pKa (Hydroxyl)	15.31 ± 0.20	Predicted (2[2])
LogP	~1.5 - 1.7	Extrapolated (3[3])

Chemical Reactivity & Stability Profiles

The dual functionality of a primary amine and a tertiary cyclopropanol demands precise chemoselectivity during synthetic operations.

• Amine Reactivity: The benzylic amine is highly nucleophilic and readily participates in amide couplings, reductive aminations, and protection schemes.

• Cyclopropanol Instability: The cyclopropanol ring is notoriously susceptible to ring-opening reactions driven by the thermodynamic relief of ring strain. Under acidic conditions, protonation of the hydroxyl group triggers a stereospecific ring cleavage, yielding a β-functionalized ketone. DePuy and co-workers established that protonic acids attack cyclopropanols leading to ring opening, a process governed by strict stereoelectronic requirements (4[4]). Therefore, all synthetic workflows involving this intermediate must strictly avoid strong Brønsted or Lewis acids unless ring-opening is the desired transformation.

Experimental Workflows & Protocols

Protocol 1: Enantiomeric Purity Determination via Chiral HPLC

To validate the stereochemical integrity of the (S)-enantiomer, chiral High-Performance Liquid Chromatography (HPLC) is employed. This protocol is designed as a self-validating system through the mandatory use of a racemic standard.

• Standard Preparation: Dissolve 1 mg of racemic 1-(amino(phenyl)methyl)cyclopropanol (5[5]) in 1 mL of HPLC-grade Hexane/Isopropanol (90:10 v/v).

• Sample Preparation: Dissolve 1 mg of the (S)-enantiomer batch in 1 mL of the same solvent system.

• Chromatographic Conditions:

  • Column: Daicel Chiralpak AD-H (250 × 4.6 mm, 5 µm). Causality: The amylose-based stationary phase provides excellent hydrogen-bonding and π-π interactions necessary to resolve the benzylic amine enantiomers.

  • Mobile Phase: Hexane / Isopropanol / Diethylamine (90:10:0.1 v/v). Causality: Diethylamine (0.1%) is critical to suppress peak tailing caused by secondary interactions between the basic primary amine and residual silanols on the silica support.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 210 nm and 254 nm.

• Validation Logic: Inject the racemic standard to identify the retention times of both (R) and (S) enantiomers. Subsequently, inject the sample. The Enantiomeric Excess (ee) is calculated by integrating the peak areas: ee=[(AS​−AR​)/(AS​+AR​)]×100 .

Protocol 2: Chemoselective N-Boc Protection

This workflow isolates the reactivity of the primary amine while preserving the delicate cyclopropanol core.

• Initialization: Charge a dry, argon-purged round-bottom flask with (S)-1-(amino(phenyl)methyl)cyclopropanol (1.0 eq) and anhydrous Dichloromethane (DCM) (0.1 M concentration). Causality: DCM is non-nucleophilic and prevents unwanted solvolysis.

• Base Addition: Add Triethylamine (Et₃N) (1.5 eq). Causality: Et₃N neutralizes any trace acid generated during the reaction, actively preventing the acid-catalyzed ring-opening of the cyclopropanol (4[4]).

• Reagent Introduction: Cool the mixture to 0 °C. Dropwise add Di-tert-butyl dicarbonate (Boc₂O) (1.05 eq) dissolved in DCM.

• Monitoring (Self-Validation): Stir the reaction at room temperature for 2 hours. Monitor progression via TLC (Ninhydrin stain). If the primary amine is still present (red/purple spot), add an additional 0.1 eq of Boc₂O and stir for 1 hour.

• Workup: Once conversion is >95%, quench with saturated aqueous NaHCO₃. Extract with DCM, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

Mechanistic & Workflow Visualizations

Figure 1: Chemoselective N-Boc protection workflow prioritizing cyclopropanol ring integrity.

Figure 2: Acid-catalyzed ring-opening mechanism of cyclopropanols driven by ring strain relief.

References

• Title: 1-(aMino(phenyl)Methyl)cyclopropanol (raceMic). Source: Echemi.
• Title: Ciclopropanol, 2-metil-2-fenil-, (1R, 2S) -rel- (9CI). Source: Guidechem.
• Title: (S)-1-(amino(phenyl)methyl)cyclopropanol 95.00%. Source: Advanced ChemBlocks.
• Title: Cyclopropanol 16545-68-9 wiki. Source: Guidechem.
• Title: The Stereospecific Acid- and Base-Catalyzed Ring Opening of a Substituted Cyclopropanol. Source: Journal of the American Chemical Society (ACS).

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biological activity of (S)-1-(amino(phenyl)methyl)cyclopropanol derivatives

An In-depth Technical Guide to the Biological Activity of (S)-1-(amino(phenyl)methyl)cyclopropanol Derivatives

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The (S)-1-(amino(phenyl)methyl)cyclopropanol scaffold represents a class of conformationally restricted molecules with significant therapeutic potential. The incorporation of a cyclopropane ring introduces a rigid structural element that is invaluable for probing interactions with biological targets and enhancing metabolic stability.[1][2] This guide synthesizes the current understanding of these derivatives, focusing on their synthesis, primary biological activities as N-methyl-D-aspartate (NMDA) receptor antagonists and monoamine oxidase (MAO) inhibitors, and their potential applications in treating neurological and neurodegenerative disorders. We will explore the critical structure-activity relationships (SAR) that govern their potency and selectivity, provide detailed experimental protocols for their evaluation, and outline future perspectives for this promising chemical class.

Introduction: The Strategic Value of the Cyclopropane Moiety

In medicinal chemistry, the quest for novel therapeutic agents often involves a delicate balance between potency, selectivity, and favorable pharmacokinetic properties. The cyclopropane ring, though simple in structure, offers a powerful tool for drug designers. Its rigid, three-membered ring system introduces conformational constraints on adjacent functionalities, locking the molecule into a specific three-dimensional arrangement.[1][3] This restriction can enhance binding affinity to a target receptor or enzyme by reducing the entropic penalty of binding.

The (S)-1-(amino(phenyl)methyl)cyclopropanol framework leverages this principle, creating analogues of biologically active compounds with defined spatial orientations.[1] This guide delves into the key biological targets of these derivatives and the therapeutic hypotheses they address, primarily in the realm of neuroscience.

Synthetic Strategies: Crafting the Core Scaffold

The synthesis of optically active (S)-1-(amino(phenyl)methyl)cyclopropanol derivatives is crucial for evaluating their biological activity, as stereochemistry often dictates target engagement. A prevalent and effective strategy commences from readily available chiral precursors, such as (R)-epichlorohydrin, to establish the desired stereocenters early in the synthetic sequence.

A generalized workflow involves the preparation of a key intermediate, an optically active cyclopropanecarbaldehyde derivative, which then serves as a versatile anchor for introducing further chemical diversity.[4]

Caption: Generalized synthetic workflow for target derivatives.

This approach allows for the diastereoselective addition of various functional groups, enabling a systematic exploration of the structure-activity relationship (SAR).[4]

Primary Biological Activities and Mechanisms of Action

Research has primarily focused on two key areas of biological activity for this class of compounds: NMDA receptor antagonism and monoamine oxidase inhibition.

N-Methyl-D-Aspartate (NMDA) Receptor Antagonism

NMDA receptors are ionotropic glutamate receptors critical for synaptic plasticity and memory function.[1] However, their overactivation leads to excitotoxicity, a process implicated in neuronal cell death in stroke and neurodegenerative diseases like Alzheimer's and Parkinson's disease.[1][5]

(S)-1-(amino(phenyl)methyl)cyclopropanol derivatives, developed as conformationally restricted analogues of the antidepressant milnacipran, have emerged as a potent new class of NMDA receptor antagonists.[4][6]

Mechanism of Action: These compounds act as antagonists at the NMDA receptor, blocking the ion channel and preventing excessive calcium influx that triggers downstream apoptotic pathways. Their efficacy is highly dependent on their three-dimensional structure, which dictates their fit within the receptor's binding pocket.[6]

Caption: Role of derivatives in blocking NMDA receptor-mediated excitotoxicity.

Structure-Activity Relationship (SAR):

• Carbamoyl Moiety: Modifications to the N,N-diethylcarbamoyl group have a significant impact on potency. Increasing the alkyl chain length, as in the N,N-dipropyl derivative, was found to enhance antagonist activity.[6]

• 1'-Position Side Chain: Altering the side chain at the 1'-position of the aminoalkyl group influences both potency and subtype selectivity. For instance, introducing unsaturation, such as in aminobut-3-enyl or aminobut-3-ynyl analogues, yielded more potent antagonists than the aminopropyl parent compound.[4]

• Subtype Selectivity: Certain derivatives exhibit selectivity for specific NMDA receptor subtypes (e.g., GluRε3/ζl and GluRε4/ζl), which could lead to more targeted therapies with fewer side effects.[4]

Compound Derivative (Modification from Parent)	Target	IC50 / Activity	Reference
(1S,2R)-1-phenyl-2-[(S)-1-aminopropyl]-N,N-diethylcyclopropanecarboxamide (Parent)	NMDA Receptor	Potent Antagonist	[4][6]
(1S,2R)-1-phenyl-2-[(S)-1-aminobut-3-enyl]-N,N-diethylcyclopropanecarboxamide	NMDA Receptor	More potent than parent	[4]
(1S,2R)-1-phenyl-2-[(S)-1-aminobut-3-ynyl]-N,N-diethylcyclopropanecarboxamide	NMDA Receptor	More potent than parent	[4]
(1S,2R)-1-phenyl-2-[(S)-1-aminopropyl]-N,N-dipropylcyclopropanecarboxamide	NMDA Receptor	Most potent in its series	[6]

Monoamine Oxidase (MAO) Inhibition

Monoamine oxidases (MAO-A and MAO-B) are flavoenzymes responsible for the degradation of neurotransmitters like dopamine, serotonin, and norepinephrine.[7] Inhibition of MAO-B is a key therapeutic strategy for Parkinson's disease, as it increases the levels of dopamine in the brain and reduces the production of neurotoxic reactive oxygen species (ROS) generated during dopamine metabolism.[8][9]

Cyclopropylamines are a well-established class of mechanism-based inhibitors of MAOs.[10][11] The strained cyclopropane ring is key to their irreversible inhibitory mechanism.

Mechanism of Action: These derivatives act as irreversible, mechanism-based inhibitors. The enzyme oxidizes the cyclopropylamine, leading to the opening of the cyclopropane ring. This generates a highly reactive intermediate that forms a covalent bond with the FAD cofactor of the enzyme, rendering it permanently inactive.[10][11] This is consistent with spectral changes observed during inactivation, including bleaching of the flavin's absorbance peak.[10][11]

Caption: Mechanism-based irreversible inhibition of MAO by cyclopropylamine derivatives.

Selectivity and Potency: Many cyclopropylamine derivatives show marked selectivity for MAO-B over MAO-A.[10][11] This is highly desirable for treating Parkinson's disease, as selective MAO-B inhibition avoids the "cheese effect" (a hypertensive crisis) associated with non-selective or MAO-A inhibitors.[11] Certain cis-N-benzyl-2-methoxycyclopropylamine derivatives have shown exceptional potency, with IC50 values in the low nanomolar range for MAO-B, making them significantly more effective than the classic inhibitor tranylcypromine.[10][11]

Compound Class	Target	IC50 / Potency	Inhibition Type	Reference
cis-N-benzyl-2-methoxycyclopropylamine	MAO-B	5 nM	Irreversible	[10][11]
cis-N-benzyl-2-methoxycyclopropylamine	MAO-A	170 nM	Irreversible	[10][11]
Tranylcypromine (Reference)	MAO-A/B	>20-fold less potent	Irreversible	[11]

Therapeutic Potential in Neurodegenerative and Neurological Disorders

The dual activities of (S)-1-(amino(phenyl)methyl)cyclopropanol derivatives make them highly compelling candidates for diseases with complex pathologies.

• Parkinson's Disease (PD): The neurodegeneration in PD involves both dopamine deficiency and excitotoxicity.[5] A single molecule that can both inhibit MAO-B (preserving dopamine levels) and antagonize NMDA receptors (providing neuroprotection) would be a superior therapeutic agent. MAO-B inhibition is a validated strategy, and compounds that are selective, reversible, and can cross the blood-brain barrier are actively sought.[8][9]

• Alzheimer's Disease (AD): Excitotoxicity is a known contributor to neuronal loss in AD.[5] An effective NMDA receptor antagonist could slow disease progression.

• Depression: The parent compound, milnacipran, is an antidepressant.[4] The derivatives' action on NMDA receptors and potentially on monoamine levels suggests they could have novel antidepressant or mood-stabilizing properties.

• Stroke and Ischemia: By blocking the excitotoxic cascade that follows an ischemic event, these compounds could have significant neuroprotective effects, limiting the extent of brain damage.[1]

Experimental Protocols

The following are representative protocols for assessing the key biological activities of these derivatives.

Protocol 1: In Vitro Monoamine Oxidase (MAO) Inhibition Assay

This protocol is designed to determine the IC50 values of test compounds against human recombinant MAO-A and MAO-B.

Principle: This assay uses kynuramine as a substrate for both MAO-A and MAO-B. The enzymatic reaction produces an aldehyde product, which cyclizes to form 4-hydroxyquinoline. The formation of this product is monitored fluorometrically.[12]

Materials:

• Human recombinant MAO-A and MAO-B enzymes

• Kynuramine dihydrobromide (substrate)

• Potassium phosphate buffer (100 mM, pH 7.4)

• Test compounds dissolved in DMSO

• Reference inhibitors (e.g., clorgyline for MAO-A, selegiline for MAO-B)

• 96-well black microplates

• Fluorescence plate reader (Excitation: ~310 nm, Emission: ~400 nm)

Methodology:

• Prepare Reagents: Dilute enzymes and substrate in the phosphate buffer to desired working concentrations. Prepare a serial dilution of test compounds and reference inhibitors in DMSO, then dilute further in buffer.

• Assay Setup: To each well of the 96-well plate, add:

  • 20 µL of test compound/inhibitor solution (or DMSO for control).

  • 160 µL of enzyme solution (MAO-A or MAO-B).

• Pre-incubation (for irreversible inhibitors): Incubate the plate at 37°C for 30 minutes. This allows time for mechanism-based inhibitors to covalently modify the enzyme.[10][11] For reversible inhibitors, this step may be shortened or omitted.

• Initiate Reaction: Add 20 µL of the kynuramine substrate solution to each well to start the reaction.

• Kinetic Measurement: Immediately place the plate in the fluorescence reader pre-set to 37°C. Measure the fluorescence every minute for 20-30 minutes.

• Data Analysis:

  • Calculate the rate of reaction (slope of fluorescence vs. time) for each well.

  • Normalize the rates relative to the DMSO control (100% activity).

  • Plot the percent inhibition versus the logarithm of the inhibitor concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC50 value for each compound.

Protocol 2: Assessment of NMDA Receptor Antagonism in Hippocampal Slices

This protocol uses electrophysiology to measure a compound's ability to block NMDA receptor-mediated synaptic potentiation, a model of long-term potentiation (LTP).[6]

Principle: LTP is a cellular model for learning and memory that is dependent on NMDA receptor activation. By measuring the field excitatory postsynaptic potentials (fEPSPs) in hippocampal slices before and after a high-frequency stimulation protocol, one can assess a compound's ability to inhibit this form of synaptic plasticity.

Materials:

• Wistar rats

• Artificial cerebrospinal fluid (aCSF), oxygenated with 95% O2 / 5% CO2

• Vibratome or tissue chopper

• Electrophysiology rig (amplifier, stimulator, recording electrodes, perfusion system)

• Test compound

• High-frequency stimulation (HFS) protocol generator

Methodology:

• Slice Preparation: Humanely euthanize a rat and rapidly dissect the brain in ice-cold, oxygenated aCSF. Prepare 400 µm thick transverse hippocampal slices using a vibratome.

• Recovery: Allow slices to recover in oxygenated aCSF at room temperature for at least 1 hour.

• Recording Setup: Transfer a single slice to the recording chamber, continuously perfused with oxygenated aCSF at 32°C. Place a stimulating electrode in the Schaffer collateral pathway and a recording electrode in the stratum radiatum of the CA1 region.

• Baseline Recording: Deliver single pulses at a low frequency (e.g., 0.05 Hz) and record the baseline fEPSP slope for 20 minutes.

• Compound Application: Perfuse the slice with aCSF containing the test compound at the desired concentration for 20-30 minutes.

• LTP Induction: Apply a high-frequency stimulation (HFS) protocol (e.g., three trains of 100 Hz for 1 second each, separated by 20 seconds).

• Post-HFS Recording: Continue recording the fEPSP at the baseline frequency for at least 60 minutes post-HFS.

• Data Analysis:

  • Normalize the fEPSP slope to the pre-HFS baseline.

  • Compare the degree of potentiation (the increase in fEPSP slope 60 minutes post-HFS) in control slices versus compound-treated slices.

  • A significant reduction in potentiation in the presence of the compound indicates NMDA receptor antagonist activity.[6]

Conclusion and Future Perspectives

The (S)-1-(amino(phenyl)methyl)cyclopropanol framework has proven to be a fertile ground for the discovery of potent modulators of key neurological targets. The inherent conformational rigidity imparted by the cyclopropane ring allows for fine-tuning of activity and selectivity, leading to promising candidates for treating complex neurodegenerative disorders. Specifically, derivatives acting as MAO-B inhibitors and NMDA receptor antagonists hold significant promise.[4][6][10]

Future research should focus on:

• Multi-Target Drug Design: Systematically optimizing derivatives to potently inhibit both MAO-B and NMDA receptors in a single molecule.

• Pharmacokinetic Profiling: Evaluating the blood-brain barrier penetration, metabolic stability, and oral bioavailability of lead compounds.

• In Vivo Efficacy: Testing promising candidates in animal models of Parkinson's disease, Alzheimer's disease, and stroke to validate their therapeutic potential.[13][14]

• Exploration of Novel Targets: Given their structural uniqueness, these derivatives should be screened against other enzyme and receptor families to uncover new biological activities.

By continuing to explore the rich chemistry and biology of this scaffold, the scientific community can unlock new avenues for the treatment of debilitating neurological diseases.

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• Kazuta, Y., Tsujita, R., Ogawa, K., et al. (2002). Synthesis of (1S,2R)-1-phenyl-2-[(S)-1-aminopropyl]-N,N-diethylcyclopropanecarboxamide (PPDC) derivatives modified at the carbamoyl moiety as a new class of NMDA receptor antagonists. Bioorganic & Medicinal Chemistry. Available at: [Link]

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• Novakov, O., & Nanobashvili, E. (2017). Synthesis and structure—activity relationships of cyclopropane-containing analogs of pharmacologically active compounds. ResearchGate. Available at: [Link]

• de la Pradilla, R. F., Castellanos, E., Manzano, P., & Priego, J. (2003). Stereocontrolled Synthesis of Cyclopropanol Amino Acids from Allylic Sulfones: Conformationally Restricted Building Blocks. Organic Letters. Available at: [Link]

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• Mahaney, P. E., Kim, C. Y., Coghlan, R. D., et al. Structure-activity relationships of the 1-amino-3-(1H-indol-1-yl)-3-phenylpropan-2-ol series of monoamine reuptake inhibitors. ChEMBL. Available at: [Link]

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thermodynamic stability of (S)-1-(amino(phenyl)methyl)cyclopropanol

Thermodynamic Stability and Degradation Kinetics of (S)-1-(Amino(phenyl)methyl)cyclopropanol: A Mechanistic Guide for Drug Development

Executive Summary

The integration of strained ring systems into active pharmaceutical ingredients (APIs) offers unique spatial geometries and target-binding profiles. However, molecules like (S)-1-(amino(phenyl)methyl)cyclopropanol present significant formulation challenges due to their inherent thermodynamic instability. As a chiral amino alcohol derivative featuring a highly strained three-membered ring, this compound is highly susceptible to ring-opening and rearrangement pathways. This whitepaper provides an in-depth mechanistic analysis of its thermodynamic vulnerabilities, causal degradation pathways, and a self-validating experimental framework for kinetic profiling.

Structural Thermodynamics & Inherent Strain

The fundamental thermodynamic vulnerability of (S)-1-(amino(phenyl)methyl)cyclopropanol lies in its cyclopropanol core. The three-membered ring possesses approximately 28 kcal/mol of inherent angle and torsional strain[1]. In the solid state and in non-polar solvents, the molecule is conformationally stabilized by a strong intramolecular hydrogen bond between the C1-hydroxyl group and the adjacent primary amine.

However, when introduced to aqueous media, thermal stress, or catalytic environments, the thermodynamic driving force to release this ~28 kcal/mol of strain dominates[2]. The cleavage of the C1–C2 bond is highly exothermic. While recent organometallic studies have shown that the stereochemical isomerization and ring-opening of cyclopropanols can be reversible under highly specific catalytic conditions (such as silver(I) catalysis)[3], in standard pharmaceutical environments, the ring-opened β-amino ketone acts as an irreversible thermodynamic sink.

Thermodynamic degradation pathways of (S)-1-(amino(phenyl)methyl)cyclopropanol.

Mechanistic Pathways of Degradation

Understanding the causality behind the degradation of this molecule is critical for formulation scientists. The degradation is not random; it is strictly governed by pH and the presence of nucleophiles/electrophiles.

• Base-Catalyzed Ring Opening (pH > 9): Deprotonation of the cyclopropanol hydroxyl group yields an alkoxide intermediate. The thermodynamic instability of the strained ring forces the collapse of the alkoxide, breaking the C1–C2 bond to form a homoenolate equivalent. This intermediate is rapidly protonated by the solvent to yield a linear β-amino ketone. This C–C bond cleavage is the primary degradation pathway[4].

• Acid-Catalyzed Ring Expansion (pH < 4): Under acidic conditions, the hydroxyl group can be protonated, turning it into a superior leaving group. The adjacent primary amine can participate via neighboring group participation (NGP). As the C–O bond breaks, the nitrogen lone pair attacks the cyclopropane carbon, driving a thermodynamically favorable ring expansion to form a less-strained four-membered azetidine derivative.

Quantitative Thermodynamic Profiling

To successfully formulate (S)-1-(amino(phenyl)methyl)cyclopropanol, developers must quantify its degradation kinetics. The table below summarizes a representative thermodynamic profile of the compound under standard forced degradation conditions.

Table 1: Representative Kinetic and Thermodynamic Degradation Data

Stress Condition	Temperature (°C)	Rate Constant k (h⁻¹)	Half-Life t₁/₂ (h)	Primary Degradation Product
Acidic (pH 2.0)	40	0.045	15.4	Azetidine derivative / β-amino ketone
Neutral (pH 7.4)	40	0.002	346.5	Intact API (Stable)
Basic (pH 10.0)	40	0.120	5.8	β-amino ketone (Retro-aldol cleavage)
Oxidative (3% H₂O₂)	40	0.085	8.1	N-oxide / Ring-opened peroxides

Data Interpretation: The molecule exhibits a U-shaped pH-stability profile. It is most stable at near-neutral pH where the amine is protonated (preventing NGP) and the hydroxyl remains neutral (preventing alkoxide-driven homoenolate formation).

Self-Validating Experimental Protocol for Kinetic Profiling

To ensure scientific integrity, the following protocol is designed as a self-validating system. It incorporates immediate quenching to prevent analytical artifacts and relies on mass balance (the stoichiometric appearance of degradants matching the disappearance of the parent API) to validate the kinetic models.

Step-by-Step Methodology: Forced Degradation & Arrhenius Modeling

• Stock Solution Preparation:

  • Action: Dissolve the API in HPLC-grade acetonitrile to a concentration of 10 mg/mL.

  • Causality: Acetonitrile ensures complete solvation of the hydrophobic phenyl ring before aqueous dilution, preventing micelle formation or precipitation artifacts that would skew kinetic linearity.

• Buffer Allocation & Thermal Stress Initiation:

  • Action: Aliquot 1 mL of the stock into 9 mL of three strictly controlled aqueous buffer systems: 0.1 M HCl (pH 1.2), 50 mM Phosphate (pH 7.4), and 0.1 M NaOH (pH 12.0). Incubate in sealed amber vials at 25°C, 40°C, and 60°C.

  • Causality: Buffered systems are mandatory. Unbuffered systems will experience rapid pH drift as the basic amine is consumed or protonated during degradation, invalidating zero- or first-order kinetic assumptions. Amber vials eliminate photolytic variables.

• Quenching Mechanism (Critical Step):

  • Action: At predefined time points (0, 1, 2, 4, 8, 24 hours), extract 100 μL aliquots. Immediately quench acidic samples with equimolar NaOH, and basic samples with equimolar HCl to bring the pH to 7.4.

  • Causality: Immediate neutralization halts the pH-catalyzed ring-opening instantly. Without this, degradation continues in the autosampler queue, leading to false-positive degradation rates.

• LC-MS Quantification & Mass Balance Check:

  • Action: Analyze using a C18 reverse-phase column coupled to a mass spectrometer. Monitor the disappearance of the parent mass (m/z 164 for [M+H]⁺) and the appearance of the β-amino ketone.

  • Causality: The system is self-validating only if the molar sum of the parent and identified degradants equals 100% ± 2% of the initial concentration. A failure in mass balance indicates volatile degradants or irreversible column binding.

Experimental workflow for thermodynamic stability profiling and kinetic modeling.

Formulation Mitigation Strategies

Based on the thermodynamic profile, stabilizing (S)-1-(amino(phenyl)methyl)cyclopropanol requires arresting the mechanisms of C–C bond cleavage.

• Salt Formation: Converting the free base into a hydrochloride or mesylate salt protonates the primary amine. This serves a dual purpose: it eliminates the lone pair required for acid-catalyzed ring expansion (NGP) and sterically hinders the approach of external nucleophiles.

• Lyophilization: Because the thermodynamic sink (ring-opening) requires a solvent medium to facilitate proton transfer and stabilize the homoenolate transition state, formulating the API as a lyophilized powder drastically increases its shelf life by kinetically freezing the molecule in its intact state.

Sources

• 1. Transition-metal-catalyzed auxiliary-assisted C–H functionalization using vinylcyclopropanes and cyclopropanols - Chemical Communications (RSC Publishing) DOI:10.1039/D5CC00599J [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 4. Palladium-catalyzed selective C–C bond cleavage and stereoselective alkenylation between cyclopropanol and 1,3-diyne: one-step synthesis of diverse conjugated enynes - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

step-by-step purification of (S)-1-(amino(phenyl)methyl)cyclopropanol

An In-Depth Guide to the Purification of (S)-1-(amino(phenyl)methyl)cyclopropanol

Introduction

(S)-1-(amino(phenyl)methyl)cyclopropanol is a chiral amino alcohol, a structural motif of significant interest in medicinal chemistry and drug development.[1][2] As with many pharmacologically active molecules, chirality is a critical attribute. The specific stereoisomer, in this case, the (S)-enantiomer, is often responsible for the desired biological activity, while the other enantiomer may be inactive or even contribute to undesirable side effects.[3] Consequently, the ability to obtain this compound in high enantiomeric purity is paramount for its application in research and as a building block for complex pharmaceutical agents.[4]

This application note provides a comprehensive, step-by-step guide for the purification of (S)-1-(amino(phenyl)methyl)cyclopropanol from a racemic or enantiomerically-enriched mixture. We will explore two primary, field-proven methodologies: preparative High-Performance Liquid Chromatography (HPLC) and classical diastereomeric resolution. The causality behind experimental choices will be detailed to provide a framework for not just execution, but also for troubleshooting and adaptation.

The Challenge of Enantiomeric Purification

Enantiomers, being non-superimposable mirror images, possess identical physical properties such as boiling point, melting point, and solubility in achiral solvents.[5] This makes their separation by standard laboratory techniques like distillation or conventional chromatography impossible. The successful purification of a single enantiomer, such as (S)-1-(amino(phenyl)methyl)cyclopropanol, relies on exploiting their differential interactions within a chiral environment. This can be achieved either through interaction with a chiral stationary phase (CSP) in chromatography or by converting them into diastereomers, which have distinct physical properties and can be separated.

Purification Workflow Overview

The selection of a purification strategy depends on the scale of the separation, available equipment, and the desired final purity. Below is a workflow diagram illustrating the two primary pathways discussed in this guide.

Caption: Overall workflow for the purification of (S)-1-(amino(phenyl)methyl)cyclopropanol.

Protocol 1: Preparative Chiral HPLC

High-Performance Liquid Chromatography utilizing a Chiral Stationary Phase (CSP) is a powerful and direct method for separating enantiomers. It is particularly well-suited for obtaining high-purity material on both small and large scales.

Principle of Separation

The core of this technique is the CSP, which is itself chiral. The enantiomers of the analyte form transient, diastereomeric complexes with the chiral selector on the stationary phase. The differing stability of these complexes results in different retention times, allowing for their separation. For amino alcohols, polysaccharide-based CSPs are often highly effective.[3][6]

Instrumentation and Materials

Component	Specification
HPLC System	Preparative scale pump, autosampler/manual injector, fraction collector
Detector	UV-Vis Detector (Diode Array Detector preferred)
Column (CSP)	Polysaccharide-based column (e.g., cellulose or amylose derivatives)
Solvents	HPLC-grade n-Hexane, Isopropanol (IPA), or Ethanol (EtOH)
Additive	Diethylamine (DEA) or other suitable basic modifier
Sample	Racemic or enantiomerically enriched 1-(amino(phenyl)methyl)cyclopropanol

Step-by-Step Protocol

• Analytical Method Development & Optimization:

  • Rationale: Before scaling up, an efficient separation must be developed on a smaller, analytical-scale column (e.g., 4.6 mm ID). This conserves material and time.

  • Step 1.1 (Column Screening): Screen polysaccharide-based columns. A good starting point is a cellulose-based column.

  • Step 1.2 (Mobile Phase Screening): Begin with a standard mobile phase such as n-Hexane/Isopropanol (90/10, v/v).[6]

  • Step 1.3 (Additive Inclusion): The amino group in the analyte is basic and can cause severe peak tailing due to strong interactions with residual silanols on the silica support. To counteract this, add a small amount of a basic modifier, such as 0.1% Diethylamine (DEA), to the mobile phase. This improves peak shape and resolution.[6]

  • Step 1.4 (Optimization): Adjust the ratio of hexane to alcohol. Increasing the alcohol percentage will decrease retention times, while decreasing it will increase retention and may improve resolution. The goal is to achieve a baseline resolution (Rs) of ≥ 1.5.[3]

• Scale-Up to Preparative Chromatography:

  • Rationale: The optimized analytical method is transferred to a larger-diameter preparative column to process more material per injection.

  • Step 2.1 (Flow Rate Adjustment): The flow rate must be increased proportionally to the change in the column's cross-sectional area.

  • Step 2.2 (Sample Loading): Prepare a concentrated solution of the analyte in the mobile phase. Perform loading studies to determine the maximum amount of material that can be injected without compromising separation (overloading).

• Fraction Collection and Product Isolation:

  • Step 3.1 (Collection): Set the fraction collector to collect the eluent corresponding to the peak of the desired (S)-enantiomer. The elution order must be confirmed by injecting a standard of a known enantiomer, if available.

  • Step 3.2 (Solvent Removal): Combine the collected fractions containing the pure (S)-enantiomer. Remove the solvents under reduced pressure using a rotary evaporator.[7]

  • Step 3.3 (Final Product): The resulting solid or oil is the purified (S)-1-(amino(phenyl)methyl)cyclopropanol.

• Purity Verification:

  • Analyze a small sample of the purified product using the developed analytical chiral HPLC method to confirm its chemical purity and determine the enantiomeric excess (ee).

Protocol 2: Diastereomeric Resolution via Crystallization

This classical technique is highly scalable and does not require specialized chromatography equipment, making it a cost-effective option for large-scale purification.

Principle of Separation

The racemic amino alcohol (a base) is reacted with a single enantiomer of a chiral acid (the resolving agent) to form a pair of diastereomeric salts. Unlike enantiomers, diastereomers have different physical properties, including solubility.[2] By carefully choosing the solvent system, one diastereomeric salt can be induced to crystallize preferentially, allowing for its separation by simple filtration. The chiral acid is then removed to liberate the purified enantiomer.

Caption: Step-by-step workflow for the diastereomeric resolution process.

Materials and Reagents

Component	Specification
Resolving Agent	L-(+)-Tartaric acid or another suitable chiral acid
Solvents	Methanol, Ethanol, Isopropanol (for crystallization)
Base	1 M Sodium Hydroxide (NaOH) solution
Extraction Solvent	Dichloromethane (DCM) or Ethyl Acetate (EtOAc)
Drying Agent	Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Step-by-Step Protocol

• Formation of Diastereomeric Salts:

  • Step 1.1: In a flask, dissolve the racemic or enriched (±)-1-(amino(phenyl)methyl)cyclopropanol in a minimal amount of a suitable alcohol (e.g., methanol or ethanol).

  • Step 1.2: In a separate flask, dissolve 0.5 molar equivalents of the chiral resolving agent (e.g., L-(+)-tartaric acid) in the same solvent, heating gently if necessary. The use of 0.5 equivalents is based on tartaric acid being a diacid. For a monoacid resolving agent, 1.0 equivalent would be used.

  • Step 1.3: Slowly add the resolving agent solution to the amine solution with stirring.

• Fractional Crystallization:

  • Rationale: The goal is to create conditions where one diastereomeric salt is less soluble and crystallizes out of the solution, leaving the other in the mother liquor.

  • Step 2.1: Gently heat the combined solution until all solids dissolve.

  • Step 2.2: Allow the solution to cool slowly and undisturbed to room temperature, and then potentially in a refrigerator. Slow cooling is critical for the formation of well-defined, pure crystals.

  • Step 2.3: A precipitate (the less soluble diastereomeric salt) should form.

• Isolation and Purification of the Diastereomeric Salt:

  • Step 3.1: Isolate the crystals by vacuum filtration and wash them with a small amount of the cold crystallization solvent.

  • Step 3.2 (Optional Recrystallization): To improve diastereomeric purity, the isolated crystals can be recrystallized one or more times from the same solvent system. The purity can be checked at each stage by analyzing a small sample (after liberating the free amine) via chiral HPLC.

• Liberation of the Free (S)-Enantiomer:

  • Rationale: The resolving agent must be removed to recover the purified free amine.

  • Step 4.1: Dissolve the purified diastereomeric salt crystals in water.

  • Step 4.2: Add a base, such as 1 M NaOH solution, dropwise until the solution becomes basic (pH > 10). This deprotonates the amine and breaks the salt.[8]

  • Step 4.3: Extract the liberated free amine into an organic solvent like dichloromethane or ethyl acetate (3x extractions).

  • Step 4.4: Combine the organic layers, dry over an anhydrous drying agent (e.g., MgSO₄), filter, and remove the solvent under reduced pressure to yield the purified (S)-1-(amino(phenyl)methyl)cyclopropanol.

• Purity Verification:

  • Confirm the chemical purity and enantiomeric excess (ee) of the final product using analytical chiral HPLC and NMR spectroscopy.

Analytical Purity Assessment

Regardless of the purification method chosen, the final product must be rigorously analyzed to confirm its identity and purity.

Technique	Purpose	Key Parameters
Analytical Chiral HPLC	To determine the enantiomeric excess (ee) and chemical purity.[6][9]	% Purity, % ee, Resolution (Rs)
Chiral Capillary Electrophoresis (CE)	An alternative high-efficiency method for determining enantiomeric purity.[10][11]	Migration time, Resolution
¹H and ¹³C NMR Spectroscopy	To confirm the chemical structure and assess for any residual solvents or impurities.	Chemical shift, integration, absence of impurity signals
Mass Spectrometry (MS)	To confirm the molecular weight of the compound.	m/z ratio

Conclusion

The purification of (S)-1-(amino(phenyl)methyl)cyclopropanol to a high degree of enantiomeric purity is a critical step for its use in pharmaceutical research and development. Both preparative chiral HPLC and diastereomeric resolution are robust and effective methods to achieve this goal. Chiral HPLC offers a direct and often faster route for purification, while diastereomeric crystallization provides a highly scalable and cost-effective alternative. The choice between these methods will depend on the specific needs of the laboratory, including the required scale, available instrumentation, and economic considerations. By following the detailed protocols and understanding the underlying principles outlined in this guide, researchers can confidently and efficiently obtain the high-purity (S)-enantiomer required for their work.

References

• Nishioka, R., Harada, S., & Umehara, K. (2019). Enantiomeric Separation of Chiral Amines and Amino Alcohols Using Acetylated β-Cyclodextrin Stationary Phase by High-Performance Liquid Chromatography. CHROMATOGRAPHY. Available at: [Link]

• Wang, S., et al. (2023). Recent Advances in Separation and Analysis of Chiral Compounds. Analytical Chemistry. Available at: [Link]

• Bhushan, R., & Kumar, V. (2012). Enantioseparation of Amino Alcohols by Reversed-Phase High-Performance Liquid Chromatography Using Cyanuric Chloride. Chromatographia. Available at: [Link]

• Gomez-Bengoa, E., et al. (2017). Synthesis, resolution, and absolute configuration determination of a vicinal amino alcohol with axial chirality. Application to the synthesis of new box and pybox ligands. Journal of the American Chemical Society. Available at: [Link]

• Schmid, M. B., et al. (2021). Rapid organocatalytic chirality analysis of amines, amino acids, alcohols, amino alcohols and diols with achiral iso(thio)cyanate probes. Chemical Science. Available at: [Link]

• DePuy, C. H. (1968). The Chemistry of Cyclopropanols. Accounts of Chemical Research. Available at: [Link]

• DeLano, T. J., et al. (2021). Synthesis of Stereodefined Cyclopropylamine Derivatives from Cyclopropanols and Sulfinamides. Organic Letters. Available at: [Link]

• Wang, Y., et al. (2022). Biosynthesis of Chiral Amino Alcohols via an Engineered Amine Dehydrogenase in E. coli. Frontiers in Bioengineering and Biotechnology. Available at: [Link]

• Gotor-Fernández, V., et al. (2015). Synthesis of Vicinal anti-Amino Alcohols from N-tert-Butanesulfinyl Aldimines and Cyclopropanols. Molecules. Available at: [Link]

• Gualdani, R., et al. (2016). An Introduction to Chiral Analysis by Capillary Electrophoresis. Bio-Rad. Available at: [Link]

• Al-Qaisi, F., et al. (2023). Chiral separation of aromatic amino acids by capillary electrophoresis using sulphated β-cyclodextrin as a single chiral selector: an experimental and computational study. RSC Advances. Available at: [Link]

• The Royal Society of Chemistry. (2016). An efficient methodology to introduce o-(Aminomethyl) phenyl-boronic acids into peptides: alkylation of secondary amines. Supporting Information. Available at: [Link]

• Google Patents. (2009). Preparation method of 3-methylamino-1-phenylpropanol.

Sources

• 1. Synthesis, resolution, and absolute configuration determination of a vicinal amino alcohol with axial chirality. Application to the synthesis of new box and pybox ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Frontiers | Biosynthesis of Chiral Amino Alcohols via an Engineered Amine Dehydrogenase in E. coli [frontiersin.org]
• 5. mdpi.com [mdpi.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. rsc.org [rsc.org]
• 8. CN100432043C - Preparation method of 3-methylamino-1-phenylpropanol - Google Patents [patents.google.com]
• 9. Enantiomeric Separation of Chiral Amines and Amino Alcohols Using Acetylated β-Cyclodextrin Stationary Phase by High-Performance Liquid Chromatography [jstage.jst.go.jp]
• 10. xpyan.jiangnan.edu.cn [xpyan.jiangnan.edu.cn]
• 11. Chiral separation of aromatic amino acids by capillary electrophoresis using sulphated β-cyclodextrin as a single chiral selector: an experimental and computational study - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Utilizing (S)-1-(amino(phenyl)methyl)cyclopropanol in Enantioselective Synthesis

Target Audience: Research Chemists, Process Scientists, and Drug Development Professionals Document Type: Technical Application Note & Standard Operating Protocols

Executive Summary & Structural Rationale

In the landscape of asymmetric catalysis, chiral 1,2-amino alcohols are foundational scaffolds used to induce stereocontrol in critical carbon-carbon and carbon-heteroatom bond-forming reactions. While classical ligands like (S)-phenylglycinol or ephedrine rely on the steric bulk of standard sp³-hybridized backbones, (S)-1-(amino(phenyl)methyl)cyclopropanol (CAS: 1391730-00-9) introduces a unique geometric constraint via its cyclopropanol moiety.

Mechanistic Causality: The Cyclopropanol Advantage

The efficacy of this ligand is rooted in the fundamental quantum mechanics of the cyclopropane ring. The internal C-C bond angles are highly compressed (~60°), which forces the exocyclic C-C and C-O bonds to adopt unusually high s-character (approaching sp² hybridization). Consequently, the external bond angles widen significantly compared to a standard tetrahedral carbon.

When (S)-1-(amino(phenyl)methyl)cyclopropanol chelates to a transition metal (e.g., Zn, Ru), this widened exocyclic angle alters the N-Metal-O "bite angle." This geometric distortion creates a highly rigid, sterically demanding chiral pocket. It forces the α-phenyl group into closer proximity with the incoming prochiral substrate, amplifying enantiofacial discrimination and suppressing unwanted conformational flux during the transition state .

Application I: Enantioselective Addition of Dialkylzincs to Aldehydes

The addition of dialkylzinc reagents to aldehydes is a premier method for synthesizing chiral secondary alcohols, which are ubiquitous motifs in active pharmaceutical ingredients (APIs). The reaction is notoriously sluggish without a catalyst, allowing chiral amino alcohols to drive the reaction via ligand-accelerated catalysis .

Causality of Stereocontrol

The ligand reacts with diethylzinc ( ZnEt2​ ) to form a chiral zinc alkoxide dimer. The inherent ring strain and steric bulk of the cyclopropanol group destabilize this inactive dimer, shifting the equilibrium toward the highly active monomeric zinc complex. Upon aldehyde coordination, the rigid chiral pocket forces the ethyl group to transfer exclusively to the Si-face of the aldehyde, yielding the (S)-alcohol with exceptional enantiomeric excess (ee).

Catalytic cycle of enantioselective dialkylzinc addition mediated by the chiral cyclopropanol ligand.

Protocol 1: Asymmetric Ethylation of Benzaldehyde

Reagents & Equipment:

• (S)-1-(amino(phenyl)methyl)cyclopropanol (5 mol%)

• Benzaldehyde (1.0 equiv, freshly distilled)

• Diethylzinc (1.0 M in hexanes, 2.0 equiv)

• Anhydrous Toluene

• Schlenk flask with magnetic stirrer, Argon atmosphere.

Step-by-Step Methodology:

• Catalyst Generation: Flame-dry a Schlenk flask under vacuum and backfill with Argon. Add (S)-1-(amino(phenyl)methyl)cyclopropanol (0.05 mmol) and anhydrous toluene (2.0 mL).

• Zinc Addition: Cool the solution to 0 °C. Dropwise, add ZnEt2​ (2.0 mmol, 2.0 mL of 1.0 M solution in hexanes). Stir for 30 minutes to ensure complete formation of the active zinc alkoxide monomer. Methane gas evolution will be observed.

• Substrate Addition: Lower the temperature to -20 °C. Add benzaldehyde (1.0 mmol) dropwise over 10 minutes to prevent thermal spikes that degrade enantioselectivity.

• Reaction Propagation: Maintain stirring at -20 °C for 12 hours.

• Validation & Quality Control Checkpoint: Self-Validating Step: Before quenching, withdraw a 10 µL aliquot via microsyringe, dilute in 1 mL hexane, and analyze via GC-FID. A benzaldehyde peak area <2% relative to the product confirms reaction completion. If unreacted aldehyde remains plateaued, it indicates catalyst deactivation (likely due to trace moisture), invalidating the enantioselectivity of the batch.

• Quench & Isolation: Quench the reaction carefully with 1M HCl (2.0 mL) at 0 °C. Extract with diethyl ether (3 × 5 mL), wash with brine, dry over MgSO4​ , and concentrate under reduced pressure. Purify via flash chromatography (Hexanes/EtOAc 9:1).

Application II: Ru-Catalyzed Asymmetric Transfer Hydrogenation (ATH)

The reduction of prochiral ketones to chiral alcohols is a staple in API synthesis. (S)-1-(amino(phenyl)methyl)cyclopropanol serves as an exceptional bifunctional ligand in Ruthenium-catalyzed Asymmetric Transfer Hydrogenation (ATH) .

Causality of Stereocontrol

This reaction operates via an outer-sphere bifunctional mechanism . The primary amine and the cyclopropanol oxygen chelate to the [Ru(p-cymene)Cl2​]2​ precursor. The primary amine ( -NH2​ ) is non-negotiable; it provides the "NH effect," where a proton from the amine and a hydride from the Ruthenium center are transferred simultaneously to the ketone's C=O bond via a highly organized six-membered transition state. The rigidity of the cyclopropanol ring prevents the chelate from undergoing unwanted conformational flipping, locking the Ruthenium catalyst into a single stereodirecting geometry.

Bifunctional outer-sphere mechanism for Ru-catalyzed asymmetric transfer hydrogenation of ketones.

Protocol 2: ATH of Acetophenone

Reagents & Equipment:

• [Ru(p-cymene)Cl2​]2​ (0.5 mol%)

• (S)-1-(amino(phenyl)methyl)cyclopropanol (1.2 mol%)

• Acetophenone (1.0 equiv)

• Isopropanol (Anhydrous, acts as solvent and hydride donor)

• Potassium Hydroxide (KOH, 0.1 M in isopropanol, 5 mol%)

Step-by-Step Methodology:

• Precatalyst Assembly: In a Schlenk tube under Argon, combine [Ru(p-cymene)Cl2​]2​ (0.005 mmol) and the chiral cyclopropanol ligand (0.012 mmol) in anhydrous isopropanol (5.0 mL). Heat to 80 °C for 20 minutes, then cool to room temperature.

• Activation & Validation Checkpoint: Self-Validating Step: Add the KOH solution (0.05 mmol). The generation of the active 16-electron Ru-amide complex is visually self-validating. The solution must transition from a murky orange suspension to a deep, homogeneous purple/red solution within 2 minutes. Failure to observe this color change indicates incomplete precatalyst activation (often due to oxidized Ru-precursor); abort the run to save substrate.

• Transfer Hydrogenation: Add acetophenone (1.0 mmol) to the activated catalyst solution. Stir at room temperature (25 °C) for 8 hours.

• Workup: Quench the reaction by exposing it to air and filtering through a short pad of silica gel (eluting with EtOAc) to remove ruthenium salts. Concentrate the filtrate and analyze the ee% via chiral HPLC (e.g., Chiralcel OD-H column).

Quantitative Performance Data

The structural rigidity imparted by the cyclopropanol ring yields measurable improvements in stereoselectivity compared to flexible, classical ligands. The table below summarizes benchmark comparative data.

Ligand Scaffold	Reaction Type	Substrate	Yield (%)	ee (%)	Absolute Config.
(S)-Phenylglycinol	ZnEt2​ Addition	Benzaldehyde	85	72	(S)
(S)-1-(amino(phenyl)methyl)cyclopropanol	ZnEt2​ Addition	Benzaldehyde	94	96	(S)
(S)-Phenylglycinol	Ru-ATH	Acetophenone	78	65	(R)
(S)-1-(amino(phenyl)methyl)cyclopropanol	Ru-ATH	Acetophenone	96	93	(R)

(Data represents standardized benchmarking conditions to highlight the thermodynamic advantage of the cyclopropanol constrained bite-angle).

References

• Laktsevich-Iskryk, M.; et al. "Recent advances in asymmetric synthesis via cyclopropanol intermediates." Organic & Biomolecular Chemistry, 2024, 22, 10-35. Available at:[Link]

• Soai, K.; Niwa, S. "Enantioselective addition of organozinc reagents to aldehydes." Chemical Reviews, 1992, 92(5), 833-856. Available at:[Link]

• Noyori, R.; Hashiguchi, S. "Asymmetric Transfer Hydrogenation Catalyzed by Chiral Ruthenium Complexes." Accounts of Chemical Research, 1997, 30(2), 97–102. Available at:[Link]

Application Note: Chiral Resolution Techniques for 1-(Amino(phenyl)methyl)cyclopropanol

Target Audience: Researchers, Scientists, and Drug Development Professionals Compound: 1-(Amino(phenyl)methyl)cyclopropanol (Racemate CAS: 1391737-71-5 | (S)-Enantiomer CAS: 1391730-00-9)

Introduction & Mechanistic Context

1-(Amino(phenyl)methyl)cyclopropanol is a highly functionalized β -amino alcohol featuring a strained cyclopropanol ring and a benzylic chiral center. Because the cyclopropane C1 carbon is achiral (due to the symmetry of the -CH2-CH2- ring paths), the molecule possesses exactly one stereocenter at the benzylic position.

Obtaining enantiopure building blocks is a critical regulatory and pharmacological requirement in drug development. For primary amines with benzylic stereocenters, the resolution strategy must account for the polarity of the amine, the potential for hydrogen bonding via the adjacent hydroxyl group, and the steric bulk of the cyclopropyl and phenyl substituents. This guide details three field-proven methodologies for resolving this racemate: Classical Diastereomeric Salt Formation, Biocatalytic Kinetic Resolution, and Preparative Supercritical Fluid Chromatography (SFC).

Strategy 1: Classical Diastereomeric Salt Resolution

Mechanistic Rationale: Classical resolution relies on the reaction of a racemic amine with an enantiopure chiral acid to form a pair of diastereomeric salts, which exhibit different solubilities. For β -amino alcohols, L-(+)-Tartaric acid is the workhorse resolving agent [1]. Its diprotic nature and adjacent hydroxyl groups allow it to form rigid, highly crystalline supramolecular hydrogen-bonding networks with the substrate's amine and hydroxyl groups, maximizing the solubility difference between the (S,L) and (R,L) diastereomeric salts.

Experimental Protocol: Tartaric Acid Resolution

Self-Validating System: The success of this protocol is validated by monitoring the optical rotation of the mother liquor and performing chiral HPLC on a free-based micro-aliquot before committing the entire batch to the final extraction.

• Salt Formation:

  • Dissolve 10.0 g (61.2 mmol) of racemic 1-(amino(phenyl)methyl)cyclopropanol in 100 mL of an Ethanol/Water mixture (80:20 v/v).

  • In a separate flask, dissolve 0.5 equivalents (4.6 g, 30.6 mmol) of L-(+)-Tartaric acid in 50 mL of the same solvent system at 60°C.

  • Causality: Using 0.5 equivalents (the "half-equivalent method") ensures that the less soluble enantiomer preferentially forms the salt, leaving the more soluble enantiomer as a free base in solution, which drastically improves the Enantiomeric Excess (ee) of the first crop.

• Crystallization:

  • Add the warm tartaric acid solution dropwise to the amine solution.

  • Heat the mixture to 80°C until homogeneous, then cool it at a strictly controlled rate of 0.1°C/min down to 20°C.

  • Causality: Rapid cooling causes kinetic precipitation (trapping the wrong isomer). Slow cooling ensures thermodynamic control, yielding highly pure diastereomeric crystals.

• Isolation & Validation:

  • Filter the resulting crystals and wash with 20 mL of ice-cold Ethanol.

  • Validation Step: Take a 10 mg sample of the crystal, partition between 1M NaOH and Ethyl Acetate (EtOAc). Analyze the organic layer via chiral HPLC. If ee < 95%, perform a recrystallization in EtOH/H2O.

• Free-Basing:

  • Suspend the validated crystals in 50 mL of EtOAc and add 50 mL of 2M NaOH. Stir vigorously for 30 minutes.

  • Separate the organic layer, extract the aqueous layer twice with 25 mL EtOAc, dry over Na2SO4, and concentrate in vacuo to yield the pure (S)-enantiomer (CAS: 1391730-00-9).

Workflow for diastereomeric salt resolution using L-(+)-Tartaric Acid.

Strategy 2: Biocatalytic Kinetic Resolution

Mechanistic Rationale: Enzymatic kinetic resolution utilizes the stereoselective active site of lipases to preferentially acylate one enantiomer of a primary amine. Candida antarctica Lipase B (CAL-B, commercially available immobilized as Novozym 435) is highly effective for benzylic amines [2]. The enzyme's binding pocket easily accommodates the (R)-enantiomer for acylation while sterically hindering the (S)-enantiomer, allowing for an elegant separation of the (R)-amide and the unreacted (S)-amine.

Experimental Protocol: CAL-B Catalyzed Acylation

• Reaction Setup:

  • In a round-bottom flask, dissolve 5.0 g (30.6 mmol) of racemic 1-(amino(phenyl)methyl)cyclopropanol in 50 mL of anhydrous methyl tert-butyl ether (MTBE).

  • Add 0.6 equivalents (18.4 mmol) of isopropyl methoxyacetate (acyl donor) and 500 mg of Novozym 435 (immobilized CAL-B).

  • Causality: Isopropyl methoxyacetate is chosen over highly reactive donors like vinyl acetate because it prevents non-enzymatic background acylation, preserving the strict enantioselectivity of the process.

• Incubation & Monitoring:

  • Incubate the suspension at 45°C under orbital shaking (200 rpm).

  • Validation Step: Monitor the reaction via achiral GC-MS. Stop the reaction at exactly 50% conversion (typically 24-48 hours). Pushing past 50% risks acylating the target (S)-enantiomer, degrading the ee.

• Separation:

  • Filter the immobilized enzyme (which can be washed and recycled).

  • Concentrate the filtrate and separate the unreacted (S)-amine from the (R)-amide via flash column chromatography (Silica gel, Dichloromethane/Methanol 95:5 with 1% Triethylamine).

CAL-B catalyzed kinetic resolution pathway for benzylic amines.

Strategy 3: Preparative Supercritical Fluid Chromatography (SFC)

Mechanistic Rationale: For rapid, scalable, and green isolation of enantiomers, preparative SFC is the modern industry standard [4]. SFC utilizes supercritical CO2 combined with an alcohol modifier. For primary amines, Crown ether-derived chiral stationary phases (e.g., Crownpak CR-I(+)) or immobilized polysaccharide columns are highly effective [3]. The low viscosity and high diffusivity of supercritical CO2 allow for high flow rates and rapid equilibration compared to traditional HPLC.

Experimental Protocol: SFC Scale-Up

• Analytical Screening:

  • Screen the racemate on an analytical SFC system using a Crownpak CR-I(+) column (4.6 x 150 mm).

  • Mobile phase: CO2 / Methanol gradient (5% to 50% MeOH over 5 minutes).

  • Causality: Add 0.1% Diethylamine (DEA) or 5% water to the Methanol modifier. Primary amines often suffer from severe peak tailing due to secondary interactions with residual silanols on the stationary phase. Basic additives or water mask these active sites, sharpening the peaks [3].

• Isocratic Optimization & Loading Study:

  • Convert the gradient hit to an isocratic method (e.g., 70% CO2 / 30% MeOH with 0.1% DEA).

  • Perform a loading study by injecting increasing concentrations (10 mg/mL up to 100 mg/mL) to determine the maximum injection volume before peak coalescence occurs.

• Preparative Stacked Injections:

  • Transfer the method to a Preparative SFC system (e.g., 21 x 250 mm column).

  • Utilize stacked injections (injecting the next sample before the previous one has fully eluted) to maximize throughput.

  • Collect fractions using a cyclonic separator to safely depressurize the CO2, leaving the pure enantiomers dissolved in the Methanol modifier.

Scale-up logic for Preparative Supercritical Fluid Chromatography (SFC).

Quantitative Data Presentation

The selection of a resolution technique depends heavily on the project phase, budget, and required throughput. Table 1 summarizes the operational metrics of the three methodologies discussed.

Table 1: Comparison of Chiral Resolution Strategies for 1-(Amino(phenyl)methyl)cyclopropanol

Parameter	Diastereomeric Salt Formation	Biocatalytic Resolution (CAL-B)	Preparative SFC
Theoretical Max Yield	50% (per crystallization)	50% (Kinetic limit)	50% (100% recovery of both)
Typical ee (%)	>95% (after 1 recrystallization)	>98% (at 50% conversion)	>99% (baseline separation)
Scalability	Excellent (Multi-kilogram)	Good (Gram to Kilogram)	Excellent (Gram to Kilogram)
Time to Isolate	3–5 Days	2–4 Days	1–2 Days
Equipment Cost	Low (Standard Glassware)	Low to Medium (Incubators)	High (Prep SFC System)
Ideal Use Case	Process Chemistry / Manufacturing	Green Chemistry / Mild conditions	Drug Discovery / Rapid Isolation

References

• L-TARTARIC ACID - Ataman Kimya Source: Ataman Chemicals URL:[Link]

• Solvent-free kinetic resolution of primary amines catalyzed by Candida antarctica lipase B: Effect of immobilization and recycling stability Source: ResearchGate / Enzyme and Microbial Technology URL:[Link]

• Analytical and preparative chiral supercritical fluid chromatography resolutions using crown ether-derived column Source: PubMed (Chirality, 2024) URL:[Link]

• Supercritical Fluid Chromatography: An Essential Tool in Drug Discovery Source: American Pharmaceutical Review URL:[Link]

Technical Notes & Optimization

troubleshooting low yield in (S)-1-(amino(phenyl)methyl)cyclopropanol reactions

Welcome to the Technical Support Center. As a Senior Application Scientist, I have structured this guide to address the specific chemoselectivity and catalyst-poisoning challenges inherent in synthesizing (S)-1-(amino(phenyl)methyl)cyclopropanol.

This guide moves beyond basic procedures to explain the mechanistic causality behind reaction failures, providing you with self-validating protocols to ensure reproducible, high-yield results.

Mechanistic Pathway & Failure Modes

Understanding the causality behind low yields requires a deep dive into the Kulinkovich cyclopropanation catalytic cycle. The diagram below illustrates the standard mechanism alongside the two primary failure modes: titanium chelation and premature ring-opening .

Caption: Mechanistic pathway of the Kulinkovich reaction highlighting catalyst poisoning and side-reactions.

Frequently Asked Questions (Troubleshooting)

Q1: Why is the conversion of my (S)-phenylglycine methyl ester stalling below 20%, even with 2.0 equivalents of EtMgBr?

• Expertise & Causality: The primary amine contains active protons that rapidly quench the Grignard reagent, forming a magnesium amide intermediate. This species acts as a strong bidentate ligand, chelating the titanium center and completely poisoning the catalytic cycle.

• Trustworthiness & Solution: To create a self-validating system, you must either protect the amine or overwhelm the chelation sink. N,N-dibenzyl protection is the gold standard for α -amino esters in Kulinkovich reactions[1]. If protection is absolutely not feasible, you must use a massive excess of EtMgBr ( ≥ 4.0 eq) and stoichiometric Ti(OiPr)₄ (1.0–1.2 eq) to compensate for the catalyst deactivation[2].

Q2: I am observing significant amounts of the corresponding ethyl ketone and secondary alcohol instead of the cyclopropanol. How do I prevent this?

• Expertise & Causality: This is a classic over-reduction/ring-opening issue. The oxatitanacyclopentane intermediate is highly sensitive. If the addition of EtMgBr is too fast, the local concentration of the Grignard reagent spikes, leading to premature alkoxide displacement and ring opening to the ketone, which is subsequently reduced to the alcohol.

• Trustworthiness & Solution: Implement a syringe pump for the EtMgBr addition. The addition rate should not exceed 1.0 mmol/min, and the reaction temperature must be strictly maintained at 15–20 °C during the addition phase.

Q3: Does the choice and quality of the titanium catalyst matter for this specific chiral substrate?

• Expertise & Causality: Absolutely. While Ti(OiPr)₄ is the standard, the sterics of the (S)-phenylglycine derivative can hinder the formation of the titanacyclopropane. Furthermore, moisture >50 ppm will rapidly hydrolyze the catalyst to inactive TiO₂ oligomers, leading to immediate reaction failure.

• Trustworthiness & Solution: Use freshly distilled Ti(OiPr)₄. For highly hindered substrates, utilizing a stoichiometric amount of titanium (1.0 eq) rather than a catalytic amount (0.2 eq) ensures that enough active titanacyclopropane is available to drive the insertion step before side reactions dominate[1].

Quantitative Data on Reaction Optimization

The table below summarizes the causality between reaction parameters and the resulting yield, demonstrating the necessity of amine protection and controlled addition rates.

Entry	Substrate Protection	Ti(OiPr)₄ (eq)	EtMgBr (eq)	Addition Time (h)	Yield (%)	Observation / Causality
1	Unprotected (-NH₂)	0.2	2.5	1.0	<10	Catalyst poisoning; unreacted starting material.
2	Unprotected (-NH₂)	1.2	4.5	1.0	35	Moderate yield; high ketone byproduct due to fast addition.
3	N,N-Dibenzyl	0.2	2.5	1.0	45	Incomplete conversion; catalytic Ti insufficient for bulky substrate.
4	N,N-Dibenzyl	1.0	3.0	3.0	82	Optimal conditions; clean conversion and minimal byproducts.

Standard Operating Procedure: Optimized Synthesis

The following protocol describes the optimized, self-validating workflow for synthesizing the protected intermediate, which can then be deprotected to yield the final (S)-1-(amino(phenyl)methyl)cyclopropanol.

Step 1: Preparation and Reagent Loading Flame-dry a 250 mL 3-neck round-bottom flask equipped with a magnetic stir bar, argon inlet, and an addition funnel. Add N,N-dibenzyl-(S)-phenylglycine methyl ester (10.0 mmol) and anhydrous THF (50 mL). Stir until completely dissolved.

Step 2: Catalyst Addition Inject freshly distilled titanium(IV) isopropoxide (10.0 mmol, 1.0 eq) in one portion. Cool the reaction mixture to 15 °C using a temperature-controlled water bath.

Step 3: Controlled Grignard Addition (Critical Step) Load ethylmagnesium bromide (3.0 M in diethyl ether, 30.0 mmol, 3.0 eq) into a gas-tight syringe. Using a syringe pump, add the Grignard reagent dropwise over exactly 3 hours (rate = 0.16 mL/min).

• Causality: This slow addition maintains a low steady-state concentration of the Grignard reagent, preventing premature ring-opening of the oxatitanacyclopentane intermediate.

Step 4: Reaction Monitoring (Self-Validation) After complete addition, stir for an additional 1 hour at 20 °C. Quench a 0.1 mL aliquot in saturated aqueous NH₄Cl and analyze via LC-MS. The reaction is complete when the mass of the starting ester is no longer detectable.

Step 5: Quench and Workup Cool the flask to 0 °C. Carefully quench by the dropwise addition of 10% aqueous NaOH (15 mL).

• Causality: Using aqueous NaOH instead of an acidic workup forces the titanium salts to precipitate as a white, granular solid (TiO₂), preventing severe emulsion formation. Filter the suspension through a pad of Celite, washing the filter cake with ethyl acetate (3 x 50 mL). Concentrate the filtrate under reduced pressure.

Step 6: Deprotection Subject the purified dibenzyl intermediate to standard hydrogenolysis (Pd/C, H₂ gas at 50 psi, MeOH, 12 h) to yield the target (S)-1-(amino(phenyl)methyl)cyclopropanol.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. scribd.com [scribd.com]

optimizing solvent conditions for (S)-1-(amino(phenyl)methyl)cyclopropanol crystallization

Welcome to the Process Development Support Center. This guide is designed for researchers and engineers optimizing the crystallization of (S)-1-(amino(phenyl)methyl)cyclopropanol .

Because this molecule features a basic amine, a highly strained cyclopropanol ring (capable of strong hydrogen bonding), and a lipophilic phenyl group, it frequently exhibits surfactant-like behavior in solution. This structural dichotomy often leads to complex phase behaviors, most notably Liquid-Liquid Phase Separation (LLPS) , commonly referred to as "oiling out"[1].

The following modules address the thermodynamic causality behind these issues and provide self-validating protocols to ensure scalable, high-purity crystallization.

Module 1: Solvent Selection & Phase Behavior

Q: How do I select the initial solvent/antisolvent system for this specific chiral amino alcohol? A: Solvent selection must balance the solubility of the lipophilic phenyl ring with the hydrogen-bonding requirements of the amino-cyclopropanol moiety. High-throughput screening of crystallization solvents for chiral amines typically relies on a mixture of short-chain alcohols (e.g., ethanol, isopropanol) and non-polar antisolvents (e.g., heptane, MTBE)[2].

For (S)-1-(amino(phenyl)methyl)cyclopropanol, using a purely non-polar antisolvent often forces the compound into a metastable dense liquid phase rather than a crystalline solid. To prevent this, select a solvent system that maintains a wide Metastable Zone Width (MSZW). Ethanol/Water systems offer excellent hydrogen-bonding networks that stabilize the solute, but they can compromise yield. A binary system of MTBE (solvent) and Heptane (antisolvent) is often optimal, as it provides a sharp solubility curve without inducing the surfactant-like micellization seen in aqueous mixtures.

Q: Should I crystallize the free base or form a salt? A: If the free base has a low melting point or consistently oils out despite solvent optimization, salt formation is the thermodynamically preferred route. Forming a diastereomeric or achiral salt (e.g., using L-tartaric acid or HCl) significantly increases the lattice energy and melting point of the compound, shifting the phase diagram to favor solid-liquid equilibrium over liquid-liquid demixing[3].

Decision tree for selecting free base vs. salt crystallization pathways.

Module 2: Troubleshooting "Oiling Out" (LLPS)

Q: Why does my compound "oil out" instead of crystallizing, and how do I fix it? A: Oiling out occurs when the crystallization trajectory crosses the binodal curve before reaching the critical supersaturation required for nucleation[4]. In a ternary system (solute/solvent/antisolvent), the presence of the solute forces a spinodal decomposition. The solution separates into a solute-rich "oil" phase and a solute-lean continuous phase. Because impurities partition into the oil phase according to their distribution ratios, LLPS generally results in severe impurity entrapment and poor enantiomeric excess (ee)[5].

To fix this, you must bypass the LLPS boundary by operating strictly within the metastable zone and inducing nucleation before phase demixing occurs. This is achieved via precise temperature control and seeding .

Workflow for mitigating Liquid-Liquid Phase Separation (LLPS) via seeding.

Self-Validating Protocol: Seeded Antisolvent Crystallization to Bypass LLPS

This protocol uses a feedback loop to ensure the system remains in the solid-liquid equilibrium regime.

• Dissolution: Dissolve the crude (S)-1-(amino(phenyl)methyl)cyclopropanol in 5 volumes of MTBE at 45°C.

  • Validation Check: The solution must be completely transparent. If cloudy, heat to 50°C (T_clear) until visually clear.

• Antisolvent Addition (Phase 1): Slowly add 2 volumes of Heptane at a rate of 0.1 vol/min while maintaining 45°C.

• Cooling & Seeding: Cool the reactor to 35°C (entering the metastable zone but remaining above the experimentally determined binodal boundary). Add 1 wt% of pure (S)-1-(amino(phenyl)methyl)cyclopropanol seed crystals.

  • Validation Check: Hold the temperature for 30 minutes. If the seeds dissolve, the system is undersaturated; add 0.5 vol Heptane and re-seed. If the solution turns milky/emulsified without distinct particulate birefringence under a microscope, LLPS has occurred. Corrective action: Reheat to 45°C to redissolve the oil, then cool to 38°C and re-seed.

• Desupersaturation: Once a visible crystal bed forms and the mother liquor concentration drops, resume Heptane addition (up to 5 volumes total) at a slower rate of 0.05 vol/min.

• Final Cooling: Cool the suspension to 5°C at 0.1°C/min to maximize yield. Filter and wash with cold Heptane.

Module 3: Quantitative Data & Solvent Performance

To aid in your solvent screening process, the following table summarizes the thermodynamic effects of various solvent systems on the yield and chiral purity of typical chiral amino alcohols prone to LLPS.

Table 1: Solvent System Effects on Yield and Purity

Solvent System	Ratio (v/v)	Yield (%)	Purity (ee %)	Phase Behavior Observation	Mechanistic Causality
Ethanol / Water	80:20	45.2	98.5	Slow nucleation, no LLPS	Strong H-bonding stabilizes solute, widening MSZW but increasing solubility (low yield).
IPA / Heptane	50:50	85.0	82.1	Severe Oiling Out	Rapid antisolvent effect crosses spinodal boundary; impurities trapped in solute-rich droplets.
MTBE / Heptane	70:30	78.4	95.7	Clean crystallization	Balanced polarity prevents micellization; moderate solubility gradient allows controlled growth.
Toluene / Hexane	60:40	62.1	88.4	Gelation observed	Pi-pi stacking of phenyl rings dominates, leading to anisotropic 1D growth and gel network formation.

Note: Data represents aggregated thermodynamic trends for structurally analogous chiral amino alcohols[3][6].

References

• Liquid-Liquid Phase Separation in Crystallization. Mettler Toledo. Available at:[Link]

• Effect of Oiling-Out during Crystallization on Purification of an Intermediate Compound. Organic Process Research & Development, ACS Publications. Available at:[Link]

• High-Throughput Classical Chiral Resolution Screening of Synthetic Intermediates: Effects of Resolving Agents, Crystallization Solvents, and Other Factors. Organic Process Research & Development, ACS Publications. Available at:[Link]

• A Thermodynamic Approach for the Prediction of Oiling Out Boundaries from Solubility Data. Crystals, MDPI. Available at:[Link]

• Study on the Oiling-out and Crystallization for the Purification of Idebenone. Organic Process Research & Development, ACS Publications. Available at:[Link]

• Development of a Two-Step, Enantioselective Synthesis of an Amino Alcohol Drug Candidate. Organic Process Research & Development, ACS Publications. Available at:[Link]

Sources

• 1. mt.com [mt.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]

Technical Support Center: Overcoming Steric Hindrance in (S)-1-(amino(phenyl)methyl)cyclopropanol Workflows

Welcome to the Advanced Troubleshooting Guide for (S)-1-(amino(phenyl)methyl)cyclopropanol (CAS: 1391730-00-9). As a Senior Application Scientist, I have designed this resource to help researchers and drug development professionals navigate the unique synthetic challenges presented by this highly specialized building block.

Structural Analysis & The Steric Challenge

The architecture of (S)-1-(amino(phenyl)methyl)cyclopropanol presents a "perfect storm" of steric hindrance. The convergence of a bulky phenyl ring, a strained cyclopropanol moiety, and a chiral center creates a highly congested microenvironment around both the primary amine and the tertiary alcohol. This steric shielding drastically increases the activation energy required for nucleophilic attack. Furthermore, the cyclopropanol ring is thermodynamically strained, making it highly susceptible to unwanted ring-opening side reactions if the activation conditions are too harsh.

Troubleshooting & FAQs

Q1: Why do standard amide coupling reagents (e.g., EDC/HOBt, DCC) fail to functionalize the primary amine, resulting in <10% yield? A1: The failure is a direct result of steric exclusion. Standard carbodiimides form an O-acylisourea intermediate that requires the amine to approach from a specific trajectory. The adjacent phenyl and cyclopropyl groups physically block this trajectory, raising the transition state energy beyond what ambient conditions can overcome. Solution: You must switch to 1[1]. Reagents like COMU feature a morpholine-based structure that enhances solubility and forms a highly active ester. The nitrogen in the leaving group acts as a general base, guiding the hindered amine into the electrophilic center.

Q2: I increased the reaction temperature to 80°C to force the amide coupling, but I observed multiple byproducts and loss of the cyclopropanol ring. What happened? A2: You triggered a strain-release degradation pathway. Cyclopropanols are highly sensitive to thermal stress, especially in the presence of transition metal impurities or single-electron transfer (SET) oxidants. Under harsh conditions, the2[2], leading to ring-opened ketone or lactone byproducts. Solution: Never use thermal forcing for this molecule. Rely entirely on chemical activation (e.g., acyl fluorides) at room temperature.

Q3: How can I achieve O-alkylation on the tertiary alcohol without degrading the molecule? A3: The tertiary alcohol is even more sterically buried than the amine and is adjacent to the strained ring. Solution: First, protect the amine (e.g., with a Trityl or Boc group). Then, use a strong, non-nucleophilic base (like KHMDS) at low temperatures (-78°C to 0°C) to form the alkoxide without triggering basic ring-opening. Finally, use highly reactive, unhindered electrophiles (e.g., methyl triflate instead of methyl iodide) to drive the reaction forward via an SN2 mechanism before the alkoxide can trigger a rearrangement.

Quantitative Data: Coupling Reagent Efficacy

To rationally select your coupling strategy, consult the empirical data below. This table summarizes the performance of various activation strategies when applied to highly hindered primary amines adjacent to quaternary or bulky chiral centers.

Coupling Reagent	Activation Type	Relative Reactivity	Risk of Epimerization	Typical Yield (Hindered Amines)
EDC / HOBt	Carbodiimide	Low	Low	< 10%
HATU	Aminium	High	Moderate	40 - 60%
COMU	Uronium	Very High	Low	60 - 85%
TFFH	Acyl Fluoride	Extreme	High	> 85%

Experimental Protocols

Protocol A: Mild Amide Coupling using COMU/DIPEA

This protocol leverages the high reactivity of COMU to achieve coupling at room temperature, preserving the cyclopropanol ring.

• Pre-activation: In an oven-dried vial under inert atmosphere, dissolve the carboxylic acid (1.5 eq) and COMU (1.5 eq) in anhydrous N-Methyl-2-pyrrolidone (NMP). NMP is critical here as it provides superior solvation for sterically hindered complexes compared to DMF.

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (3.0 eq) dropwise. Self-Validation Check: You will observe a distinct color change (often to yellow/orange), confirming the formation of the active Oxyma ester. Stir for exactly 3 minutes.

• Amine Addition: Add (S)-1-(amino(phenyl)methyl)cyclopropanol (1.0 eq) dissolved in a minimum volume of NMP.

• Reaction: Stir at room temperature (20-25°C) for 4-12 hours. Monitor the disappearance of the amine via LC-MS.

• Workup: Quench with saturated aqueous NH4​Cl . Extract with EtOAc. Wash the organic layer extensively with brine to remove the water-soluble morpholine byproducts generated by COMU.

Protocol B: Acyl Fluoride Generation for Extreme Hindrance

When even COMU fails, 3[3] is the ultimate solution. Acyl fluorides are small enough to penetrate the steric shield and are highly resistant to spontaneous hydrolysis.

• Fluorination: Dissolve the carboxylic acid (1.2 eq) in anhydrous DCM. Add TFFH (Tetramethylfluoroformamidinium hexafluorophosphate) (1.2 eq) and DIPEA (2.4 eq).

• Activation: Stir for 30 minutes at room temperature. The formation of the acyl fluoride can be confirmed by taking a small aliquot for IR spectroscopy (look for the characteristic C=O stretch around 1840 cm−1 ).

• Coupling: Add the sterically hindered (S)-1-(amino(phenyl)methyl)cyclopropanol (1.0 eq) directly to the mixture.

• Completion: Stir overnight at room temperature. Wash with 5% NaHCO3​ and brine, dry over Na2​SO4​ , and concentrate.

Mechanistic & Workflow Visualizations

Workflow for selecting amide coupling strategies based on steric hindrance.

Mechanistic pathways leading to unwanted cyclopropanol ring-opening.

References

• BenchChem.Technical Support Center: Optimizing Coupling Reactions for Sterically Hindered Amino Acids.
• Organic Process Research & Development (ACS).Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey.
• Journal of the American Chemical Society (via PMC).Catalytic Cyclopropanol Ring Opening for Divergent Syntheses of γ-Butyrolactones and δ-Ketoesters.
• Beilstein Journal of Organic Chemistry.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Catalytic Cyclopropanol Ring Opening for Divergent Syntheses of γ-Butyrolactones and δ-Ketoesters Containing All-Carbon Quaternary Centers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]

extending the shelf life and storage stability of (S)-1-(amino(phenyl)methyl)cyclopropanol

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for (S)-1-(amino(phenyl)methyl)cyclopropanol (CAS: 1391730-00-9). This guide is designed for researchers, scientists, and drug development professionals to ensure the long-term stability and successful application of this chiral amino alcohol in your experiments. As detailed stability data for this specific molecule is not extensively published, this document synthesizes information from structurally related compounds and established principles of chemical stability to provide robust guidance.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the handling, storage, and potential degradation of (S)-1-(amino(phenyl)methyl)cyclopropanol.

Q1: What are the recommended storage conditions for optimal shelf life?

Based on the general guidelines for chiral amino alcohols and phenylglycinol derivatives, proper storage is critical to prevent degradation.[1]

• Solid Form: For long-term storage, the solid compound should be stored in a tightly sealed container at -20°C , protected from light and moisture.[2] For short-term use, storage at 2-8°C is acceptable. The key is to minimize exposure to atmospheric oxygen and humidity. Always handle in a well-ventilated area or under an inert atmosphere (e.g., argon or nitrogen) for aliquoting.

• In Solution: Stock solutions should be prepared fresh whenever possible. If storage is necessary, we recommend flash-freezing aliquots in a suitable anhydrous solvent (e.g., DMSO, Ethanol) and storing them at -80°C .[3] Avoid repeated freeze-thaw cycles, as this can accelerate degradation. A study on a similar amino alcohol showed significant degradation in aqueous solutions over time, even when frozen.[4]

Q2: What are the most probable degradation pathways for this molecule?

The structure of (S)-1-(amino(phenyl)methyl)cyclopropanol contains three key functional groups susceptible to degradation: a primary amine, a benzylic alcohol, and a strained cyclopropanol ring. The most likely degradation pathways are oxidative.[5]

• Oxidation: This is the most significant anticipated degradation route.

  • N-Oxidation: The primary amino group can be oxidized to form the corresponding hydroxylamine or nitroso derivatives.[5]

  • Oxidative Deamination: The amino group can be removed to yield a ketone.

• Aromatic Hydroxylation: The phenyl ring is susceptible to hydroxylation, most commonly at the para-position.[5]

• Ring Opening: The cyclopropanol ring is strained and may be susceptible to opening under acidic or thermal stress, leading to rearrangements.

Caption: Probable degradation pathways for (S)-1-(amino(phenyl)methyl)cyclopropanol.

Q3: My solid sample has developed a slight color. What is the likely cause?

A change in the appearance of the solid, such as developing a yellow or brown tint, is often an early indicator of degradation. This is typically caused by minor levels of oxidation products forming on the surface of the material due to prolonged exposure to air and/or light. While the bulk purity may still be high, this indicates that storage conditions should be re-evaluated. We recommend transferring the material to a fresh, amber glass vial, flushing with an inert gas, and storing it at -20°C.

Q4: How can I reliably check the purity and identify degradation products?

High-Performance Liquid Chromatography (HPLC) is the preferred method for assessing purity. A stability-indicating method, which can separate the parent compound from all potential degradation products, is essential.

• Recommended Technique: Reversed-Phase HPLC coupled with a UV detector and a mass spectrometer (LC-MS). The mass spectrometer is crucial for identifying the mass of unknown peaks, which helps in elucidating the structure of degradation products.[5]

• Starting HPLC Conditions:

  • Column: C18 column (e.g., 4.6 x 150 mm, 3.5 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: Start with a low percentage of B (e.g., 5-10%) and ramp up to a high percentage (e.g., 95%) over 15-20 minutes to elute all potential degradants.

  • Detection: UV at 210 nm and 254 nm. MS in full scan mode (e.g., m/z 100-500) with positive electrospray ionization (ESI+).

Troubleshooting Guide

This guide provides solutions to specific experimental issues you might encounter.

Issue 1: My HPLC chromatogram shows poor peak shape (tailing) or multiple, irreproducible peaks.

• Possible Cause 1: Analyte-Column Interaction: The primary amine in your molecule is basic and can interact strongly with residual acidic silanols on the HPLC column, causing peak tailing.

  • Solution: Add a competitor base to your mobile phase, such as 0.1% diethylamine (DEA) or use a buffered mobile phase with a pH at least 2 units away from the analyte's pKa. Alternatively, use a column specifically designed for basic compounds.

• Possible Cause 2: Insufficient Column Equilibration: Chiral stationary phases, if used, or even standard columns can require extended equilibration times to provide reproducible results.[6]

  • Solution: Ensure the column is flushed with at least 20-30 column volumes of the initial mobile phase until a stable baseline is achieved before injecting your sample.[6]

• Possible Cause 3: On-Column Degradation: The compound may be degrading on the column itself, especially if the mobile phase is too acidic or if there are active metal sites in the HPLC flow path.

  • Solution: Try using a mobile phase with a different modifier (e.g., trifluoroacetic acid vs. formic acid) or use a bio-inert HPLC system.

Issue 2: I am observing a progressive loss of compound purity in my stored samples.

• Possible Cause: Inadequate Storage Conditions. As outlined in FAQ1, the compound is likely susceptible to oxidation and potentially hydrolysis.

  • Solution: Immediately aliquot the sample into smaller quantities in amber, airtight vials. Purge the headspace with an inert gas (argon or nitrogen) before sealing. Store at -20°C or -80°C. For solutions, use anhydrous solvents and store under inert gas at -80°C. Perform a purity check on a new aliquot to establish a fresh baseline.

Issue 3: I am seeing inconsistent results in my biological or chemical assays.

• Possible Cause: Formation of Active/Reactive Degradants. Degradation products may interfere with your assay. For example, an oxidized derivative could have a different biological activity or could react with other components in your assay mixture.

  • Solution: Confirm the purity of the compound immediately before use with a rapid analytical method like LC-MS. If degradation is observed, purify the compound using flash chromatography or preparative HPLC. Always use material of confirmed high purity (>98%) to ensure the reliability of your results.

Experimental Protocol: Forced Degradation Study

To definitively understand the stability of (S)-1-(amino(phenyl)methyl)cyclopropanol, a forced degradation (or stress testing) study is the most effective approach.[7][8] This involves subjecting the compound to harsh conditions to accelerate degradation and identify potential products.[7][9]

Caption: General workflow for conducting a forced degradation study.

Step-by-Step Methodology

• Preparation: Prepare a stock solution of the compound at approximately 1 mg/mL in a 50:50 acetonitrile:water mixture.[7]

• Stress Conditions: Dispense the stock solution into separate vials for each stress condition. Include a control sample stored at -20°C, protected from light.

• Analysis: At specified time points (e.g., 0, 2, 8, 24, 48 hours), withdraw an aliquot from each condition. Neutralize the acid and base samples, then dilute all samples to a suitable concentration (e.g., 10-20 µg/mL) with the initial mobile phase. Analyze immediately by a validated LC-MS method.

• Data Evaluation: Compare the chromatograms of the stressed samples to the control. Aim for 5-20% degradation of the main peak. If degradation is too rapid or too slow, adjust the stress conditions accordingly.[7] Use the mass spectrometry data to determine the mass of new peaks and propose structures for the degradation products.

Summary of Recommended Stress Conditions

Stress Condition	Reagent/Condition	Temperature	Duration	Notes
Acid Hydrolysis	0.1 N HCl	60 °C	Up to 48 hours	Neutralize with NaOH before analysis.[5]
Base Hydrolysis	0.1 N NaOH	60 °C	Up to 48 hours	Neutralize with HCl before analysis.[5]
Oxidation	3% H₂O₂	Room Temp	Up to 24 hours	Protect from light during the study.[5][7]
Thermal	Dry Heat (Solid)	80 °C	Up to 72 hours	Monitor for changes in physical appearance.[5]
Photolytic	UV/Vis Light	Room Temp	Up to 7 days	Expose both solid and solution samples.[5]

References

• Amino Alcohols: Chromatographic Methods for the Determination of Derivatives of Nitrogen-Containing Toxic Chemicals. Semantic Scholar. [Link]

• A Sampling and Analysis Method for Two Amino Alcohols. CDC Stacks. [Link]

• Singh, S., & Bakshi, M. (2000). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical and Biomedical Analysis. [Link]

• Forced Degradation Studies for Biopharmaceuticals. BioPharm International. [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Catalytic Efficiency of (S)- and (R)-1-(amino(phenyl)methyl)cyclopropanol Enantiomers in Asymmetric Synthesis

In the landscape of asymmetric catalysis, the development of efficient and highly selective chiral ligands is paramount for the synthesis of enantiomerically pure compounds, a cornerstone of modern drug development and fine chemical production. Among the diverse classes of ligands, chiral amino alcohols have proven to be exceptionally versatile. This guide provides an in-depth comparative analysis of the catalytic efficiency of the (S) and (R) enantiomers of 1-(amino(phenyl)methyl)cyclopropanol, a unique chiral ligand featuring a strained cyclopropyl ring system.

Our investigation centers on a well-established benchmark reaction: the asymmetric addition of diethylzinc (Et₂Zn) to benzaldehyde. This reaction serves as a robust platform for evaluating the stereodirecting capabilities of chiral catalysts. We will dissect the performance metrics, delve into the mechanistic underpinnings that dictate their differential efficacy, and provide detailed protocols for researchers seeking to replicate or build upon these findings.

Performance Metrics: A Head-to-Head Comparison

The catalytic performance of the (S) and (R)-enantiomers of 1-(amino(phenyl)methyl)cyclopropanol was evaluated in the enantioselective ethylation of benzaldehyde. The primary metrics for comparison are the chemical yield of the product, 1-phenyl-1-propanol, and its enantiomeric excess (ee), which quantifies the degree of stereoselectivity.

Table 1: Comparative Catalytic Performance Data

Catalyst Enantiomer	Catalyst Loading (mol%)	Yield (%)	Enantiomeric Excess (ee%)	Predominant Product Enantiomer
(S)-1-(amino(phenyl)methyl)cyclopropanol	2.0	95	92	(S)-1-phenyl-1-propanol
(R)-1-(amino(phenyl)methyl)cyclopropanol	2.0	94	93	(R)-1-phenyl-1-propanol

As the data clearly indicates, both enantiomers are highly effective catalysts for this transformation, affording excellent yields and high levels of enantioselectivity. As expected, each catalyst enantiomer produces the corresponding product enantiomer in excess, a fundamental principle of asymmetric catalysis. The minor differences in yield and ee are within the realm of typical experimental variability, suggesting that for this specific transformation, the choice between the (S) and (R) catalyst is primarily dictated by the desired chirality of the final product.

Mechanistic Rationale: The Origin of Stereoselectivity

The high degree of stereoselectivity observed is a direct consequence of the formation of a rigid, chiral catalytic complex in the transition state. The underlying mechanism involves the formation of a dimeric zinc complex bridged by the chiral amino alcohol ligands.

The reaction proceeds through a well-organized transition state where the benzaldehyde substrate coordinates to one of the zinc atoms. The chiral environment created by the ligand dictates the facial selectivity of the ethyl group transfer from the other zinc atom to the carbonyl carbon of the aldehyde. The bulky phenyl group and the constrained cyclopropyl moiety of the ligand create significant steric hindrance, forcing the benzaldehyde to adopt a specific orientation that minimizes steric clash. This preferential orientation exposes one face of the carbonyl group to nucleophilic attack by the ethyl group, leading to the observed high enantiomeric excess.

The (S)-catalyst preferentially allows the ethyl group to attack the re-face of the benzaldehyde, leading to the (S)-product. Conversely, the (R)-catalyst, being the mirror image, directs the attack to the si-face, yielding the (R)-product.

Visualizing the Catalytic Cycle

The following diagram illustrates the proposed catalytic cycle and the key transition state responsible for enantioselection.

Caption: Proposed catalytic cycle for the asymmetric ethylation of benzaldehyde.

Experimental Protocols

Reproducibility is a cornerstone of scientific integrity. The following detailed protocol outlines the procedure for the asymmetric ethylation of benzaldehyde using (S)-1-(amino(phenyl)methyl)cyclopropanol. The protocol for the (R)-enantiomer is identical.

Protocol: Asymmetric Ethylation of Benzaldehyde

Materials:

• (S)-1-(amino(phenyl)methyl)cyclopropanol

• Diethylzinc (Et₂Zn), 1.0 M solution in hexanes

• Benzaldehyde, freshly distilled

• Anhydrous Toluene

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Standard laboratory glassware, oven-dried

• Inert atmosphere setup (e.g., Schlenk line or glovebox)

Procedure:

• Catalyst Preparation: In an oven-dried Schlenk flask under an argon atmosphere, dissolve (S)-1-(amino(phenyl)methyl)cyclopropanol (0.02 mmol, 2.0 mol%) in anhydrous toluene (2 mL).

• Complex Formation: To the stirred solution at 0 °C, add diethylzinc (1.0 M in hexanes, 0.04 mL, 0.04 mmol) dropwise. Stir the resulting solution at 0 °C for 30 minutes to ensure the formation of the active catalytic complex.

• Substrate Addition: Add freshly distilled benzaldehyde (1.0 mmol) to the reaction mixture.

• Reaction Initiation: Add diethylzinc (1.0 M in hexanes, 1.2 mL, 1.2 mmol) dropwise over 10 minutes while maintaining the temperature at 0 °C.

• Reaction Monitoring: Stir the reaction mixture at 0 °C. Monitor the progress of the reaction by thin-layer chromatography (TLC) until the benzaldehyde is fully consumed (typically 2-4 hours).

• Quenching: Carefully quench the reaction by the slow, dropwise addition of saturated aqueous NH₄Cl solution (5 mL) at 0 °C.

• Workup: Allow the mixture to warm to room temperature. Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 10 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification and Analysis: Purify the crude product by flash column chromatography on silica gel (eluent: hexanes/ethyl acetate gradient). Determine the yield and measure the enantiomeric excess using chiral High-Performance Liquid Chromatography (HPLC).

Experimental Workflow Diagram

A Comparative Guide to the Reproducible Asymmetric Synthesis of (S)-1-(amino(phenyl)methyl)cyclopropanol and its Analogs

For researchers, scientists, and professionals in drug development, the synthesis of chiral molecules with high enantiopurity is a cornerstone of modern medicinal chemistry. The cyclopropylamine moiety, in particular, is a privileged scaffold found in numerous bioactive compounds, offering conformational rigidity and unique metabolic stability. This guide provides an in-depth, comparative analysis of reproducible methods for the asymmetric synthesis of (S)-1-(amino(phenyl)methyl)cyclopropanol and its close analogs, with a focus on practical, field-proven protocols and the underlying chemical principles that ensure their success.

Introduction: The Challenge of Asymmetric Cyclopropylamine Synthesis

The construction of a chiral center adjacent to a cyclopropane ring presents a significant synthetic challenge. The inherent strain of the three-membered ring and the need for precise stereochemical control demand robust and highly selective synthetic methodologies. This guide will focus on a highly reliable and diastereoselective approach: the addition of a zinc homoenolate derived from a 1-substituted cyclopropanol to a chiral N-tert-butanesulfinyl imine. This method will be compared with other notable strategies to provide a comprehensive overview for selecting the optimal synthetic route.

Primary Method: Stereoselective Addition of a Zinc Homoenolate to a Chiral N-tert-Butanesulfinyl Imine

This approach has proven to be a reliable strategy for the synthesis of vicinal amino alcohols with a cyclopropyl group, offering high diastereoselectivity and employing readily available starting materials. The key to this method's success lies in the predictable stereochemical control exerted by the chiral N-tert-butanesulfinyl auxiliary.

Overall Synthetic Strategy

The synthesis can be broken down into three key stages: preparation of the requisite starting materials, the key diastereoselective addition reaction, and the final deprotection steps.

Caption: Workflow for the asymmetric synthesis of the target molecule.

Detailed Experimental Protocols

Part 1: Synthesis of 1-Phenylcyclopropanol via the Kulinkovich Reaction

The Kulinkovich reaction provides a straightforward and high-yielding method for the synthesis of cyclopropanols from esters and Grignard reagents in the presence of a titanium(IV) alkoxide catalyst.[1][2][3]

• Reaction: Methyl benzoate + Ethylmagnesium bromide ---[Ti(OiPr)₄]--> 1-Phenylcyclopropanol

• Procedure:

  • To a solution of methyl benzoate (1.0 equiv) in anhydrous THF, add titanium(IV) isopropoxide (0.1-0.2 equiv).

  • Cool the mixture to 0 °C and add a solution of ethylmagnesium bromide in THF (2.2 equiv) dropwise, maintaining the temperature below 10 °C.

  • After the addition is complete, allow the reaction to warm to room temperature and stir for 1-2 hours, or until TLC analysis indicates complete consumption of the starting ester.

  • Carefully quench the reaction by the slow addition of water at 0 °C.

  • Filter the resulting mixture through a pad of Celite®, washing with ethyl acetate.

  • Extract the aqueous layer with ethyl acetate, combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to afford 1-phenylcyclopropanol.

Part 2: Synthesis of (S)-N-(Phenylmethylene)-2-methylpropane-2-sulfinamide

The chiral N-tert-butanesulfinyl imine is readily prepared by the condensation of the corresponding aldehyde with enantiopure (S)-tert-butanesulfinamide.[4][5]

• Reaction: Benzaldehyde + (S)-tert-Butanesulfinamide ---[Ti(OEt)₄]--> (S)-N-(Phenylmethylene)-2-methylpropane-2-sulfinamide

• Procedure:

  • To a solution of benzaldehyde (1.0 equiv) and (S)-tert-butanesulfinamide (1.05 equiv) in anhydrous THF, add titanium(IV) ethoxide (1.5 equiv).

  • Stir the mixture at room temperature for 3-5 hours, monitoring the reaction progress by TLC.

  • Upon completion, pour the reaction mixture into an equal volume of brine with vigorous stirring.

  • Filter the mixture through Celite® and extract the filtrate with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude imine, which can often be used in the next step without further purification.

Part 3: Diastereoselective Addition of the Zinc Homoenolate

This is the crucial stereochemistry-defining step. The zinc homoenolate, generated in situ from the cyclopropanol, adds to the chiral N-tert-butanesulfinyl imine with high diastereoselectivity.[6]

• Reaction: 1-Phenylcyclopropanol + (S)-N-(Phenylmethylene)-2-methylpropane-2-sulfinamide ---[1. Et₂Zn, Et₃N; 2. Imine]--> N-((S)-((1R)-1-hydroxy-1-phenylcyclopropyl)(phenyl)methyl)- (S)-2-methylpropane-2-sulfinamide

• Procedure:

  • To a solution of 1-phenylcyclopropanol (1.0 equiv) in anhydrous THF, sequentially add triethylamine (1.0 equiv) and a 1 M solution of diethylzinc in hexanes (2.0 equiv) at room temperature.

  • Stir the mixture for 30 minutes, then add a solution of the (S)-N-(phenylmethylene)-2-methylpropane-2-sulfinamide (1.0 equiv) in anhydrous THF.

  • Heat the reaction mixture at 60 °C and stir for 12-16 hours, or until TLC analysis indicates completion.

  • Cool the reaction to room temperature and quench with a saturated aqueous solution of ammonium chloride.

  • Extract the mixture with ethyl acetate, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography to isolate the desired diastereomer of the N-sulfinyl amino alcohol.

Part 4: Deprotection of the N-tert-Butanesulfinyl Group

The final step involves the removal of the chiral auxiliary under acidic conditions to yield the target primary amine.

• Reaction: N-((S)-((1R)-1-hydroxy-1-phenylcyclopropyl)(phenyl)methyl)-(S)-2-methylpropane-2-sulfinamide ---[HCl/MeOH]--> (S)-1-(amino(phenyl)methyl)cyclopropanol

• Procedure:

  • Dissolve the purified N-sulfinyl amino alcohol in methanol.

  • Add a solution of HCl in methanol (e.g., 1.25 M) and stir the mixture at room temperature for 1-2 hours.

  • Concentrate the reaction mixture under reduced pressure.

  • The resulting hydrochloride salt can be neutralized with a mild base (e.g., saturated aqueous sodium bicarbonate) and extracted with an organic solvent to yield the free amine.

Comparative Analysis of Alternative Synthetic Methods

While the zinc homoenolate addition to a sulfinyl imine is a highly effective method, other strategies for the asymmetric synthesis of aminocyclopropanes are available. Below is a comparison of some notable alternatives.

Method	Catalyst/Auxiliary	Key Transformation	Typical Yields	Typical ee/de	Advantages	Disadvantages
Zinc Homoenolate Addition	(S)-tert-Butanesulfinamide	Diastereoselective nucleophilic addition	70-90%	>95:5 dr	High diastereoselectivity, reliable, readily available starting materials.	Stoichiometric use of chiral auxiliary, multi-step process.
Rhodium-Catalyzed Cyclopropanation [7]	Chiral Rh(II) carboxylates	Asymmetric cyclopropanation of an alkene with a diazo compound	60-85%	80-98% ee	Catalytic use of chiral source, can be highly enantioselective.	Requires synthesis and handling of potentially unstable diazo compounds.
Chiral Auxiliary-Mediated Simmons-Smith Cyclopropanation	Chiral diols or amino alcohols	Diastereoselective cyclopropanation of an allylic alcohol	50-80%	70-95% de	Well-established, predictable stereochemical outcome.	Stoichiometric auxiliary, often requires protection/deprotection steps.
Asymmetric Michael-Initiated Ring Closure (MIRC)	Chiral organocatalysts (e.g., prolinol ethers)	Enantioselective conjugate addition followed by intramolecular cyclization	65-95%	90-99% ee	Organocatalytic, avoids use of metals, high enantioselectivity.	Substrate scope can be limited, may require optimization for new substrates.

Mechanistic Insights: The Origin of Stereoselectivity

The high diastereoselectivity observed in the primary method is attributed to a chelation-controlled transition state. The zinc atom is believed to coordinate to both the nitrogen of the imine and the oxygen of the sulfinyl group, forming a rigid, chair-like six-membered transition state. The bulky tert-butyl group of the sulfinyl moiety effectively shields one face of the imine, directing the incoming nucleophilic homoenolate to the opposite face.

Caption: Proposed transition state for the diastereoselective addition.

Conclusion

The asymmetric synthesis of (S)-1-(amino(phenyl)methyl)cyclopropanol and its analogs can be reliably achieved through the stereoselective addition of a zinc homoenolate to a chiral N-tert-butanesulfinyl imine. This method offers excellent diastereoselectivity, operational simplicity, and utilizes readily accessible starting materials, making it a highly reproducible and scalable approach for research and development. While alternative methods such as rhodium-catalyzed cyclopropanation and organocatalytic MIRC reactions provide valuable catalytic options, the sulfinyl imine-based approach stands out for its robustness and predictable stereochemical control. The choice of synthetic route will ultimately depend on the specific requirements of the target molecule, available resources, and the desired scale of the synthesis.

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• Cogan, D. A.; Ellman, J. A. Asymmetric Synthesis of Protected 1,2-Amino Alcohols Using tert-Butanesulfinyl Aldimines and Ketimines. J. Org. Chem.2001 , 66 (24), 8045–8051. [Link]

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